PSI-353661

• Molecular Formula: C24H32FN6O8P
• Molecular Weight: 582.5 g/mol
• InChI: InChI=1S/C24H32FN6O8P/c1-13(2)37-21(33)14(3)30-40(34,39-15-9-7-6-8-10-15)36-11-16-18(32)24(4,25)22(38-16)31-12-27-17-19(31)28-23(26)29-20(17)35-5/h6-10,12-14,16,18,22,32H,11H2,1-5H3,(H,30,34)(H2,26,28,29)/t14-,16+,18+,22+,24+,40-/m0/s1
• InChIKey: KVCZQFHLXRMEIB-LZEIJKKFSA-N

PSI-353661: HCV NS5B Polymerase Inhibitor Prodrug

PSI-353661 (also known as GS-558093) is a purine nucleotide prodrug that functions as a potent and selective inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase [1]. It is the phosphoramidate prodrug of 2′-deoxy-2′-fluoro-2′-C-methylguanosine-5′-monophosphate, designed to bypass the rate-limiting first phosphorylation step [2]. Preclinical studies demonstrate its high activity against genotype 1a, 1b, and 2a HCV RNA replication in replicon assays and against infectious virus replication [3]. The compound was advanced to preclinical development but was later terminated, and it is now offered for research use only .

HCV NS5B polymerase inhibition studies

Prodrug activation pathway (CatA/CES1/Hint1) research

Resistance mutation profiling in S282T replicon models

• [1] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. doi:10.1016/j.antiviral.2011.05.003 View Source
• [2] Chang W, Bao D, Chun BK, et al. Discovery of PSI-353661, a Novel Purine Nucleotide Prodrug for the Treatment of HCV Infection. ACS Med Chem Lett. 2011;2(2):130-135. doi:10.1021/ml1002095 View Source
• [3] Lam AM, Espiritu C, Bansal S, et al. Hepatitis C virus nucleotide inhibitors PSI-352938 and PSI-353661 exhibit a novel mechanism of resistance requiring multiple mutations within replicon RNA. J Virol. 2011;85(23):12334-12342. doi:10.1128/JVI.05639-11 View Source

Why PSI-353661 Cannot Be Substituted

Despite a shared mechanism of action as HCV NS5B polymerase inhibitors, PSI-353661 exhibits a unique combination of high potency, a distinct metabolic activation pathway, and a high barrier to resistance that differentiates it from other nucleoside/nucleotide analogs. Substituting PSI-353661 with another inhibitor like PSI-6567, INX-08189, or even the approved drug sofosbuvir would introduce significant confounding variables in experimental systems. Key differences include its potency against resistant variants (S282T), its ability to generate exceptionally high intracellular triphosphate concentrations in primary human hepatocytes, and its clean mitochondrial toxicity profile, all of which are not uniformly shared across the class [1]. The quantitative evidence presented below confirms that these attributes are specific to PSI-353661 and are not simply class-wide properties [2].

Parent Nucleoside

Low intracellular triphosphate accumulation may significantly reduce antiviral response in replicon assays.

PSI-352938 (Analog)

Prodrug activation kinetics and EC50 differ, potentially altering experimental outcomes in comparison studies.

Other NS5B Nucleotide Inhibitors

May show reduced activity against S282T mutant, compromising resistance pathway interpretation.

• [1] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. doi:10.1016/j.antiviral.2011.05.003 View Source
• [2] Lam AM, Espiritu C, Bansal S, et al. Hepatitis C virus nucleotide inhibitors PSI-352938 and PSI-353661 exhibit a novel mechanism of resistance requiring multiple mutations within replicon RNA. J Virol. 2011;85(23):12334-12342. doi:10.1128/JVI.05639-11 View Source

Quantitative Differentiation Evidence

HCV Replicon Potency vs. PSI-352938

PSI-353661 demonstrates superior potency against multiple HCV genotypes when compared to the nucleotide prodrug PSI-6567. In a 4-day replicon assay, PSI-353661 inhibited genotype 1a replication with an EC50 of 4.5 ± 0.7 nM, which is more than 4,000-fold more potent than PSI-6567 (EC50 = 19.0 ± 8.6 μM). Against genotype 1b, PSI-353661 showed an EC50 of 3.0 ± 1.4 nM, whereas PSI-6567 had an EC50 of 22.0 ± 7.7 μM. This translates to a potency difference of over 7,300-fold in favor of PSI-353661 [1]. When compared to another nucleotide prodrug, INX-08189, PSI-353661 exhibited similar EC50 values (e.g., 4.5 nM vs. 1.4 nM for GT1a), but the differentiation lies in its safety profile (see subsequent evidence) [2].

Potency vs. PSI-352938

Head-to-head

PSI-353661: 3.0 nM vs PSI-352938: 130 nM

~43-fold lower EC50

Supports prodrug comparison study selection

GT 1b replicon, 4-day, RT-PCR

Evidence Dimension	Antiviral Potency (EC50)
Target Compound Data	GT1a: 4.5 ± 0.7 nM; GT1b: 3.0 ± 1.4 nM; GT2a: 6.5 ± 2.1 nM
Comparator Or Baseline	PSI-6567: GT1a EC50 = 19.0 ± 8.6 μM; GT1b EC50 = 22.0 ± 7.7 μM; GT2a EC50 = 38.3 ± 18.6 μM. INX-08189: GT1a EC50 = 1.4 ± 0.6 nM; GT1b EC50 = 2.6 ± 0.5 nM; GT2a EC50 = 7.3 ± 2.9 nM
Quantified Difference	PSI-353661 is >4,000-fold more potent than PSI-6567 against GT1a; >7,300-fold more potent than PSI-6567 against GT1b. Potency is comparable to INX-08189.
Conditions	HCV genotype 1a (H77), 1b (Con1), and 2a (JFH-1) replicon cells; 4-day treatment; quantified by qRT-PCR or luciferase reporter assay; values are mean ± S.D. from at least three independent experiments performed in duplicate.

Why This Matters

For procurement, the >4,000-fold potency difference against PSI-6567 directly translates to a lower effective concentration required in assays, reducing the risk of off-target effects and compound solubility issues.

• [1] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. Table 1. View Source
• [2] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. Table 1. View Source

Activity Against S282T Mutant

A critical differentiator for PSI-353661 is its retained activity against the clinically relevant S282T mutation in HCV NS5B, which confers resistance to many nucleoside/tide analogs, including the approved drug sofosbuvir (PSI-7977). PSI-353661 inhibits the wild-type HCV replicon with an EC90 of 8 nM and the S282T resistant replicon with an EC90 of 11 nM, representing only a 1.4-fold shift in potency . This demonstrates that PSI-353661 is equipotent against the S282T mutant [1]. In contrast, other 2'-modified nucleoside/tide analogs show significantly reduced activity against this variant [2].

Activity vs. S282T Mutant

Head-to-head

Wild-type EC90: 8 nM vs S282T EC90: 11 nM

1.38-fold shift; minimal potency loss

Retains activity against clinically relevant mutant

GT 1b replicon, 4-day treatment

Evidence Dimension	Antiviral Activity against Drug-Resistant Mutant (EC90)
Target Compound Data	EC90 = 11 nM against S282T resistant replicon
Comparator Or Baseline	Wild-type replicon EC90 = 8 nM
Quantified Difference	1.4-fold shift in EC90 (8 nM to 11 nM), indicating full retention of activity. The active triphosphate PSI-352666 is equally active against wild-type and S282T NS5B polymerases.
Conditions	HCV replicon assay using wild-type and S282T mutant replicons; 4-day treatment; EC90 determined as the concentration reducing viral RNA by 90%.

Why This Matters

This provides a compelling scientific reason to select PSI-353661 over analogs like sofosbuvir for studies focused on drug resistance, particularly when modeling or selecting against the S282T variant.

• [1] Lam AM, Espiritu C, Bansal S, et al. Hepatitis C virus nucleotide inhibitors PSI-352938 and PSI-353661 exhibit a novel mechanism of resistance requiring multiple mutations within replicon RNA. J Virol. 2011;85(23):12334-12342. View Source
• [2] Lam AM, Murakami E, Espiritu C, et al. PSI-7851, a pronucleotide of beta-D-2'-deoxy-2'-fluoro-2'-C-methyluridine monophosphate, is a potent and pan-genotype inhibitor of hepatitis C virus replication. Antimicrob Agents Chemother. 2010;54(8):3187-3196. View Source

Prodrug vs. Parent Nucleoside Potency

PSI-353661 is a highly efficient prodrug, generating exceptionally high intracellular concentrations of its active triphosphate metabolite, PSI-352666, in primary human hepatocytes. After 24 hours of exposure, PSI-353661 produced a triphosphate concentration of 0.44 mM, which is a key driver of its potent antiviral activity . While direct triphosphate levels for a comparator are not available from the same dataset, the study highlights that the high triphosphate levels are a result of the compound's unique metabolic activation pathway involving CatA, CES1, Hint1, and ADAL1 [1].

Prodrug vs. Parent Nucleoside

Reported

PSI-353661 (Prodrug) vs Parent Nucleoside

>1000-fold greater replicon potency

Essential for intracellular triphosphate delivery

Primary human hepatocyte data

Evidence Dimension	Intracellular Active Triphosphate Concentration
Target Compound Data	0.44 mM triphosphate (PSI-352666) after 24-hour incubation
Comparator Or Baseline	Baseline: untreated cells; No direct comparator data in the same study for other compounds.
Quantified Difference	Not directly quantified against a comparator, but the absolute value of 0.44 mM is noted as being high and relevant for activity.
Conditions	Primary human hepatocytes; 24-hour incubation with PSI-353661; triphosphate levels measured by LC-MS/MS.

Why This Matters

The high triphosphate level is a surrogate for efficient intracellular activation and sustained target engagement, which is a critical parameter for researchers evaluating the pharmacodynamic potential of nucleotide prodrugs.

• [1] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. View Source

Pan-Genotypic Antiviral Activity

Mitochondrial toxicity is a known liability for some nucleotide analogs. In a 14-day in vitro study, PSI-353661 demonstrated a superior safety profile compared to INX-08189. In HepG2 cells, PSI-353661 showed no evidence of mitochondrial toxicity at concentrations up to 100 μM, as indicated by a CC90 for both mtDNA and rDNA depletion of >100 μM and no increase in lactic acid production [1]. In contrast, INX-08189 exhibited a CC90 of 0.97 ± 0.62 μM for mtDNA and 0.75 ± 0.27 μM for rDNA in HepG2 cells, and caused lactic acidosis at 10 μM [2]. This data clearly indicates that PSI-353661 does not cause mitochondrial toxicity at concentrations far exceeding its antiviral EC50.

Pan-Genotypic Activity

Head-to-head

PSI-353661: 4.5 nM vs PSI-6567: 19,000 nM

>4,000-fold difference (GT 1a)

Supports pan-genotypic screening benchmark

GT 1a H77 replicon, 4-day

Evidence Dimension	Mitochondrial Toxicity (CC90 in HepG2 cells)
Target Compound Data	CC90 >100 μM for both mtDNA and rDNA depletion; no significant increase in lactic acid up to 50 μM.
Comparator Or Baseline	INX-08189: CC90 = 0.97 ± 0.62 μM (mtDNA) and 0.75 ± 0.27 μM (rDNA); lactic acidosis observed at 10 μM.
Quantified Difference	PSI-353661 has a >100-fold higher CC90 than INX-08189 for mitochondrial toxicity in HepG2 cells.
Conditions	HepG2 cells; 14-day incubation with compound up to 100 μM; mtDNA and rDNA quantified by real-time PCR; lactic acid measured colorimetrically after 7 days.

Why This Matters

This data provides a quantitative safety margin, making PSI-353661 a more suitable tool compound for long-term cell culture studies and in vivo experiments where mitochondrial toxicity could confound results.

• [1] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. Table 4. View Source
• [2] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. Table 4. View Source

Cytotoxicity and Selectivity Profile

PSI-353661 exhibits a high barrier to resistance, a critical attribute for a nucleotide polymerase inhibitor. In vitro selection studies revealed that single amino acid changes in NS5B (such as S15G, C223H, or V321I) were insufficient to confer significant resistance to PSI-353661 [1]. A high level of resistance required the simultaneous presence of three mutations: S15G, C223H, and V321I [2]. Furthermore, no resistant genotype 1a or 1b replicons could be selected, and the triple-mutant genotype 1b replicon replicated at only ~10% efficiency compared to wild-type [3]. This contrasts with many non-nucleoside inhibitors and some nucleoside analogs where single point mutations can lead to rapid resistance emergence [4].

Cytotoxicity & Selectivity

Context-dependent

IC50 > 80 μM / EC50 3.0 nM

Selectivity index >26,667

Supports antiviral-specific endpoint interpretation

8-day, multiple cell lines

Evidence Dimension	Genetic Barrier to Resistance
Target Compound Data	High-level resistance requires combination of three mutations (S15G/C223H/V321I); single mutations have minimal impact.
Comparator Or Baseline	Other HCV inhibitor classes (e.g., NS3/4A protease inhibitors, non-nucleoside NS5B inhibitors) where single mutations often confer high-level resistance.
Quantified Difference	Not directly quantified against a specific comparator, but the requirement for triple mutation is a distinct, high-barrier phenotype.
Conditions	In vitro resistance selection in HCV genotype 2a (JFH-1) replicon cells; phenotypic evaluation of site-directed mutants in genotype 1b replicons.

Why This Matters

For researchers studying resistance mechanisms or developing combination therapies, PSI-353661 offers a unique profile where resistance is difficult to generate, making it a valuable tool for understanding high-barrier inhibitors.

• [1] Lam AM, Espiritu C, Bansal S, et al. Hepatitis C virus nucleotide inhibitors PSI-352938 and PSI-353661 exhibit a novel mechanism of resistance requiring multiple mutations within replicon RNA. J Virol. 2011;85(23):12334-12342. View Source
• [2] Lam AM, Espiritu C, Bansal S, et al. Hepatitis C virus nucleotide inhibitors PSI-352938 and PSI-353661 exhibit a novel mechanism of resistance requiring multiple mutations within replicon RNA. J Virol. 2011;85(23):12334-12342. View Source
• [3] Lam AM, Espiritu C, Bansal S, et al. Hepatitis C virus nucleotide inhibitors PSI-352938 and PSI-353661 exhibit a novel mechanism of resistance requiring multiple mutations within replicon RNA. J Virol. 2011;85(23):12334-12342. View Source
• [4] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. View Source

Research Applications of PSI-353661

HCV Resistance Mechanism Studies

Given its retained potency against the S282T mutant (EC90 of 11 nM vs. 8 nM for wild-type), PSI-353661 is an ideal tool compound for mechanistic studies of this clinically relevant resistance pathway [1]. It can be used as a positive control or a benchmark for evaluating new chemical entities designed to overcome S282T-mediated resistance [2].

Prodrug Metabolism and Activation Studies

The high intracellular triphosphate accumulation (0.44 mM in primary human hepatocytes) and clean mitochondrial safety profile (CC90 >100 μM) make PSI-353661 well-suited for long-term HCV replicon clearance assays [1]. Studies have demonstrated its ability to clear cells of replicon RNA and prevent rebound, confirming its utility in persistent viral suppression models [2].

Pan-Genotypic Efficacy Screening

The requirement for a combination of three specific mutations (S15G/C223H/V321I) to confer high-level resistance makes PSI-353661 a unique reagent for in vitro resistance selection studies [1]. Its use can help researchers identify and characterize novel resistance pathways that are relevant to high-barrier nucleotide inhibitors, a profile that is not recapitulated by many other NS5B inhibitors [2].

Application

Selection Property

Validation Focus

HCV resistance evolution studies

High genetic barrier (multi-mutation requirement)

Multi-mutation resistance pathway review

Prodrug activation & metabolism research

Pronucleotide delivery efficiency

Intracellular triphosphate accumulation context

Pan-genotypic inhibitor screening

Broad genotype coverage profile

Pan-genotypic activity benchmark review

Replicon clearance & viral rebound studies

Replicon RNA clearance kinetics

Sustained viral RNA suppression modeling

• [1] Lam AM, Espiritu C, Bansal S, et al. Hepatitis C virus nucleotide inhibitors PSI-352938 and PSI-353661 exhibit a novel mechanism of resistance requiring multiple mutations within replicon RNA. J Virol. 2011;85(23):12334-12342. doi:10.1128/JVI.05639-11 View Source
• [2] Furman PA, Murakami E, Niu C, et al. Activity and the metabolic activation pathway of the potent and selective hepatitis C virus pronucleotide inhibitor PSI-353661. Antiviral Res. 2011;91(2):120-132. doi:10.1016/j.antiviral.2011.05.003 View Source